Cas no 1485434-91-0 (4-(Propan-2-yl)cycloheptane-1-thiol)

• Product Name: 4-(Propan-2-yl)cycloheptane-1-thiol
• CAS No: 1485434-91-0
• Molecular Formula: C₁₀H₂₀S
• Molecular Weight: 172.330801963806
• CID: 5738704
• PubChem ID: 65087635

4-(Propan-2-yl)cycloheptane-1-thiol Properties

Names and Identifiers

• AKOS014420493
• 1485434-91-0
• EN300-1289562
• 4-(propan-2-yl)cycloheptane-1-thiol
• SCHEMBL19203765
• Cycloheptanethiol, 4-(1-methylethyl)-

• InChIKey： GZRZRMWQBGQQJX-UHFFFAOYSA-N
• Inchi： 1S/C10H20S/c1-8(2)9-4-3-5-10(11)7-6-9/h8-11H,3-7H2,1-2H3
• SMILES： SC1CCCC(C(C)C)CC1

Computed Properties

• Exact Mass: 172.12857181g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.12857181g/mol
• Heavy Atom Count: 11
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Boiling Point: 230.5±9.0 °C(Predicted)
• pka: 10.95±0.40(Predicted)
• Density: 0.90±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids